![molecular formula C22H21N5O B3015322 1-((6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl)methyl)-3-(naphthalen-1-ylmethyl)urea CAS No. 2034229-90-6](/img/structure/B3015322.png)
1-((6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl)methyl)-3-(naphthalen-1-ylmethyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-((6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl)methyl)-3-(naphthalen-1-ylmethyl)urea is a useful research compound. Its molecular formula is C22H21N5O and its molecular weight is 371.444. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Theoretical Studies
A series of compounds, including "1-(4-(3,4-dimethyl-6-oxopyrano[2,3-c]pyrazol-1(6H)-yl)phenyl)-3-(naphthalen-1-yl)urea," were synthesized and characterized using UV-VIS, FT-IR, 1H-NMR, and 13C-NMR spectral data. Density Functional Theory (DFT) calculations provided insights into the molecular orbitals, including spatial characteristics, nodal patterns, and contributions of individual atoms (Al-Amiery et al., 2012).
Structural Characterization and Photoluminescence
The study on the perchlorate salts of "1-(naphthalen-1-yl)-3-(pyridin-4-ylmethyl)urea" derivatives revealed their structural characterization and photoluminescence properties. This research provided a comparative analysis with the parent urea or thiourea derivatives, highlighting the unique properties of these compounds (Baruah & Brahma, 2023).
Structure-Activity Relationships
Another study explored the structure-activity relationships of a related compound, focusing on its role as an inhibitor of p38alpha MAP kinase. This research emphasized the importance of specific structural elements for molecular binding affinities and provided insights into the therapeutic potential of these compounds (Regan et al., 2003).
Synthesis of Polyfunctionally Substituted Derivatives
Research on the synthesis of polyfunctionally substituted derivatives, including pyrazolonaphthyridine, pentaazanaphthalene, and heptaazaphenanthrene, utilized "6-aminopyrazolo[3,4-b]pyridine-5-carbonitrile" as a precursor. This study showcases the versatility of these compounds in generating a variety of structurally complex derivatives (Aly, 2006).
Conformational Adjustments in Urea and Thiourea Derivatives
Conformational adjustments in urea and thiourea-based assemblies were studied, emphasizing the intramolecular hydrogen-bonded synthon and its impact on self-assembly and polymorphism. This research provides a deep dive into the structural dynamics of these compounds (Phukan & Baruah, 2016).
Properties
IUPAC Name |
1-[[6-(2-methylpyrazol-3-yl)pyridin-3-yl]methyl]-3-(naphthalen-1-ylmethyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21N5O/c1-27-21(11-12-26-27)20-10-9-16(13-23-20)14-24-22(28)25-15-18-7-4-6-17-5-2-3-8-19(17)18/h2-13H,14-15H2,1H3,(H2,24,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GDCYJHGPACOFEF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC=N1)C2=NC=C(C=C2)CNC(=O)NCC3=CC=CC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.